Cas no 193813-85-3 (5-(2-Bromo-benzyl)-2h-tetrazole)

• Product Name: 5-(2-Bromo-benzyl)-2h-tetrazole
• CAS No: 193813-85-3
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD06739097
• CID: 116470
• PubChem ID: 18694072
• Update Time: 2025-10-30

5-(2-Bromo-benzyl)-2h-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,5-[(2-bromophenyl)methyl]-
• 5-(2-Bromo-benzyl)-2H-tetrazole
• 5-(2-BROMOBENZYL)-2H-TETRAZOLE,
• FT-0757198
• 5-(2-BROMOBENZYL)-2H-TETRAZOLE
• AB28592
• EN300-123366
• AS-42816
• Z335295190
• 5-[(2-bromophenyl)methyl]-2H-tetrazole
• 5-[(2-bromophenyl)methyl]-2H-1,2,3,4-tetrazole
• 5-[(2-bromophenyl)methyl]tetrazolidine;5-(2-Bromobenzyl)-2H-tetrazole
• SCHEMBL7822927
• AKOS026726908
• 193813-85-3
• A813667
• AKOS000261538
• MFCD06739097
• 5-[(2-BROMOPHENYL)METHYL]-1H-1,2,3,4-TETRAZOLE
• DB-065831
• 5-(2-Bromo-benzyl)-2h-tetrazole

• MDL： MFCD06739097
• Inchi： 1S/C8H7BrN4/c9-7-4-2-1-3-6(7)5-8-10-12-13-11-8/h1-4H,5H2,(H,10,11,12,13)
• InChI Key： OHKVLTFPPVHLMT-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC1N=NNN=1

Computed Properties

• Exact Mass: 237.98500
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 412.0±47.0 °C at 760 mmHg
• Flash Point: 203.0±29.3 °C
• PSA: 54.46000
• LogP: 1.55300
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(2-Bromo-benzyl)-2h-tetrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-Bromo-benzyl)-2h-tetrazole

Recent Advances in the Study of 5-(2-Bromo-benzyl)-2H-tetrazole (CAS: 193813-85-3)

The compound 5-(2-Bromo-benzyl)-2H-tetrazole (CAS: 193813-85-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. As a tetrazole derivative, this compound exhibits unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological activities, shedding light on its potential as a key intermediate in pharmaceutical research.

One of the most notable advancements in the study of 5-(2-Bromo-benzyl)-2H-tetrazole is its role as a versatile building block in the synthesis of biologically active molecules. Researchers have demonstrated its utility in the construction of heterocyclic compounds, which are often employed in the design of enzyme inhibitors and receptor modulators. The bromo-benzyl moiety, in particular, has been shown to enhance the binding affinity of these molecules to target proteins, making it a critical feature in drug design.

In a recent study published in the Journal of Medicinal Chemistry, scientists explored the antimicrobial properties of 5-(2-Bromo-benzyl)-2H-tetrazole derivatives. The results indicated that these compounds exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study also highlighted the compound's low cytotoxicity, suggesting its potential as a lead candidate for the development of new antibiotics.

Another area of interest is the application of 5-(2-Bromo-benzyl)-2H-tetrazole in the field of oncology. Preliminary in vitro studies have shown that certain derivatives of this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways. For instance, a recent report in Bioorganic & Medicinal Chemistry Letters revealed that these derivatives can effectively suppress the activity of protein kinases involved in tumor growth, offering a promising avenue for cancer therapy.

Despite these promising findings, challenges remain in the optimization of 5-(2-Bromo-benzyl)-2H-tetrazole-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed through further research. However, the growing body of evidence supporting its pharmacological potential underscores the importance of continued investigation into this compound and its derivatives.

In conclusion, 5-(2-Bromo-benzyl)-2H-tetrazole (CAS: 193813-85-3) represents a promising scaffold in medicinal chemistry, with applications ranging from antimicrobial agents to anticancer therapeutics. Ongoing research efforts are expected to yield further insights into its mechanisms of action and therapeutic potential, paving the way for its eventual translation into clinical applications.